Cas no 338795-11-2 (Ethyl 4,5,8-trichloroquinoline-3-carboxylate)
338795-11-2 structure
Product Name:Ethyl 4,5,8-trichloroquinoline-3-carboxylate
CAS No:338795-11-2
MF:C12H8Cl3NO2
MW:304.556420326233
CID:1030172
PubChem ID:4552566
Update Time:2025-04-20
Ethyl 4,5,8-trichloroquinoline-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 4,5,8-trichloroquinoline-3-carboxylate
- 4,5,8-TRICHLOROQUINOLINE-3-CARBOXYLIC ACID ETHYL ESTER
- AC1NC3D8
- AK134259
- KB-253188
- MolPort-002-874-320
- Oprea1_584967
- SB72627
- 6J-025
- ethyl 4,5,8-trichloro-3-quinolinecarboxylate
- Ethyl4,5,8-trichloroquinoline-3-carboxylate
- AKOS005097371
- 338795-11-2
- DB-360463
- DTXSID20404187
- MFCD00173386
-
- Inchi: 1S/C12H8Cl3NO2/c1-2-18-12(17)6-5-16-11-8(14)4-3-7(13)9(11)10(6)15/h3-5H,2H2,1H3
- InChI Key: OKUJUCIIJHJUSN-UHFFFAOYSA-N
- SMILES: ClC1C(C(=O)OCC)=CN=C2C(=CC=C(C2=1)Cl)Cl
Computed Properties
- Exact Mass: 302.96224
- Monoisotopic Mass: 302.962062g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 39.19
Ethyl 4,5,8-trichloroquinoline-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143718-1g |
ethyl 4,5,8-trichloroquinoline-3-carboxylate |
338795-11-2 | 95% | 1g |
$482 | 2021-08-05 | |
| Alichem | A189006457-1g |
Ethyl 4,5,8-trichloroquinoline-3-carboxylate |
338795-11-2 | 95% | 1g |
$424.32 | 2023-09-02 | |
| Chemenu | CM143718-1g |
ethyl 4,5,8-trichloroquinoline-3-carboxylate |
338795-11-2 | 95% | 1g |
$*** | 2023-05-30 | |
| A2B Chem LLC | AF86448-1mg |
4,5,8-Trichloroquinoline-3-carboxylic acid ethyl ester |
338795-11-2 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AF86448-5mg |
4,5,8-Trichloroquinoline-3-carboxylic acid ethyl ester |
338795-11-2 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AF86448-10mg |
4,5,8-Trichloroquinoline-3-carboxylic acid ethyl ester |
338795-11-2 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AF86448-500mg |
4,5,8-Trichloroquinoline-3-carboxylic acid ethyl ester |
338795-11-2 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AF86448-1g |
4,5,8-Trichloroquinoline-3-carboxylic acid ethyl ester |
338795-11-2 | >90% | 1g |
$1295.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1733707-1g |
Ethyl 4,5,8-trichloroquinoline-3-carboxylate |
338795-11-2 | 98% | 1g |
¥4494.00 | 2024-05-18 |
Ethyl 4,5,8-trichloroquinoline-3-carboxylate Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
338795-11-2 (Ethyl 4,5,8-trichloroquinoline-3-carboxylate) Related Products
- 37041-32-0(Ethyl 4-chloro-8-methylquinoline-3-carboxylate)
- 13720-94-0(Ethyl 4-Chloroquinoline-3-carboxylate)
- 89517-21-5(Benzoic acid, 4-methyl-, (3,7-dichloro-8-quinolinyl)methyl ester)
- 89517-12-4(3-Pyridinecarboxylic acid, (3,7-dichloro-8-quinolinyl)methyl ester)
- 84087-34-3(8-Quinolinecarboxylic acid, 3,7-dichloro-, ethyl ester)
- 56824-87-4(Ethyl 4-chloro-6-methylquinoline-3-carboxylate)
- 19499-19-5(Ethyl 4,7-dichloroquinoline-3-carboxylate)
- 86443-12-1(1,7-Phenanthroline-3-carboxylicacid, 4-chloro-, ethyl ester)
- 31602-09-2(Ethyl 4-Chloro-6,8-Dimethyl-3-Quinolinecarboxylate)
- 21168-41-2(Ethyl 4,6-dichloroquinoline-3-carboxylate)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk